6-Octenoic acid, 7-methyl-3-oxo-, methyl ester
Overview
Description
6-Octenoic acid, 7-methyl-3-oxo-, methyl ester is a chemical compound with the molecular formula C₁₁H₂₀O₂ . It is also known by other names, including methyl citronellate and methyl 3,7-dimethyl-6-octenoate . This ester exhibits a fruity and citrus-like odor, making it valuable in perfumery and flavoring applications .
Synthesis Analysis
The synthesis of this compound involves the esterification of citronellic acid (3,7-dimethyl-6-octenoic acid) with methanol. The reaction typically occurs under acidic conditions, yielding the methyl ester. Researchers have explored various synthetic routes to obtain high yields and purity .
Molecular Structure Analysis
The molecular structure of This compound consists of an eight-carbon chain with a double bond (octenoic acid) and a ketone group (3-oxo) at the 7th carbon. The methyl ester group is attached to the carboxylic acid functional group. The compound’s three-dimensional arrangement influences its properties and reactivity .
properties
CAS RN |
53067-23-5 |
|---|---|
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.23 g/mol |
IUPAC Name |
methyl 7-methyl-3-oxooct-6-enoate |
InChI |
InChI=1S/C10H16O3/c1-8(2)5-4-6-9(11)7-10(12)13-3/h5H,4,6-7H2,1-3H3 |
InChI Key |
KBSCGAWMTGHTPV-UHFFFAOYSA-N |
SMILES |
CC(=CCCC(=O)CC(=O)OC)C |
Canonical SMILES |
CC(=CCCC(=O)CC(=O)OC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Bromomethyl)phenyl]-2,2-dimethylpropan-1-one](/img/structure/B3191186.png)
